N-(3-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-methylpyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C13H12FN3O2/c1-9-5-6-15-13(16-9)19-8-12(18)17-11-4-2-3-10(14)7-11/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: PKXDJOGDRBXWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H12FN3O2
• Molecular Weight: 261.25 g/mol

Description

The introduction of compounds similar to "N-(3-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide" often involves their potential applications in medicinal chemistry and materials science. These compounds are synthesized for various purposes, including exploring their biological activities and understanding their chemical properties.

Synthesis Analysis

Compounds with structures similar to "N-(3-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide" are typically synthesized through multi-step organic reactions. The synthesis involves the preparation of intermediates, such as fluorophenyl derivatives and methyl-pyrimidinyl moieties, followed by their coupling under specific conditions. For example, Sunder and Maleraju (2013) describe the synthesis of related N-(3-chloro-4-fluorophenyl) derivatives, highlighting the complexity of synthesizing such compounds (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of compounds like "N-(3-fluorophenyl)-2-[(4-methyl-2-pyrimidinyl)oxy]acetamide" can be elucidated using spectroscopic methods, including NMR, IR, and mass spectrometry. These techniques provide insights into the compound's functional groups, molecular geometry, and electronic structure. For instance, quantum chemical insights into a related compound's structure were provided by Mary et al. (2020), demonstrating the importance of detailed structural analysis in understanding compound properties (Mary et al., 2020).

Scientific Research Applications

Radioligand Development for PET Imaging

A significant application of related chemical structures involves the development of radioligands for positron emission tomography (PET) imaging. For instance, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been identified as selective ligands for the translocator protein (18 kDa), facilitating the synthesis of DPA-714 (a compound with a fluorine atom in its structure) for in vivo imaging using PET (Dollé et al., 2008).

Antibacterial Agents

Compounds with similar functional groups have been explored for their antibacterial properties. Notably, oxazolidinone analogs, such as U-100592 and U-100766, have shown efficacy against a variety of bacterial clinical isolates, including methicillin-resistant Staphylococcus aureus and Enterococcus faecium, highlighting their potential as novel antibacterial agents (Zurenko et al., 1996).

Photoreactions and Anti-Cancer Applications

The photoreactions of flutamide, a compound used in cancer treatment, have been studied to understand its behavior under UV light exposure, which is relevant for understanding the stability and reactivity of related chemical compounds (Watanabe et al., 2015).

Inhibitors of Ribonucleotide Reductase

Compounds such as N-hydroxy-alpha-(2-hydroxyethoxy)-1(2H)-pyrimidineacetamides have been synthesized as potential antitumor agents, targeting the inhibition of ribonucleotide diphosphate reductase, a key enzyme in DNA synthesis (Farr et al., 1989).

Polymorphism in Pharmaceutical Compounds

Research into the polymorphism of pharmaceutical compounds, such as linezolid, an oxazolidinone antibiotic, provides insights into the crystal structure and stability of related compounds, which is crucial for drug formulation and efficacy (Maccaroni et al., 2008).